7-[2-(4-biphenylyl)-2-oxoethoxy]-6-chloro-4-methyl-2H-chromen-2-one

• IUPAC Name: 6-chloro-4-methyl-7-[2-oxo-2-(4-phenylphenyl)ethoxy]chromen-2-one
• InChI: InChI=1S/C24H17ClO4/c1-15-11-24(27)29-22-13-23(20(25)12-19(15)22)28-14-21(26)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-13H,14H2,1H3
• InChI Key: MPVGMVPOEBNHMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H17ClO4
• Molecular Weight: 404.8 g/mol

Description

7-[2-(4-biphenylyl)-2-oxoethoxy]-6-chloro-4-methyl-2H-chromen-2-one, also known as BPC 157, is a synthetic peptide derived from a protein found in the human digestive system. It has been shown to have a variety of potential therapeutic applications, particularly in the treatment of gastrointestinal disorders and musculoskeletal injuries.

Mechanism of Action

The exact mechanism of action of 7-[2-(4-biphenylyl)-2-oxoethoxy]-6-chloro-4-methyl-2H-chromen-2-one 157 is not fully understood, but it is believed to work by promoting the production of growth factors and other signaling molecules that help to repair damaged tissues. It has also been shown to have a protective effect on the gastrointestinal tract, potentially by promoting the production of mucus and reducing inflammation.
Biochemical and Physiological Effects
7-[2-(4-biphenylyl)-2-oxoethoxy]-6-chloro-4-methyl-2H-chromen-2-one 157 has been shown to have a range of biochemical and physiological effects, including:
- Stimulating angiogenesis, or the growth of new blood vessels, which can help to promote tissue repair and wound healing
- Reducing inflammation, which can help to alleviate pain and swelling
- Promoting the production of growth factors, which can help to repair damaged tissues
- Protecting the gastrointestinal tract from damage caused by NSAIDs and other toxins
- Improving muscle function and reducing muscle wasting

Advantages and Limitations for Lab Experiments

One advantage of using 7-[2-(4-biphenylyl)-2-oxoethoxy]-6-chloro-4-methyl-2H-chromen-2-one 157 in lab experiments is that it is relatively stable and easy to synthesize, making it a cost-effective option for researchers. However, one limitation is that its mechanism of action is not fully understood, which can make it challenging to design experiments that accurately measure its effects.

Future Directions

There are many potential future directions for the use of 7-[2-(4-biphenylyl)-2-oxoethoxy]-6-chloro-4-methyl-2H-chromen-2-one 157, including:
- Investigating its potential use in the treatment of inflammatory bowel disease and other gastrointestinal disorders
- Studying its effects on muscle function and recovery in athletes and other populations
- Exploring its potential use in the treatment of diabetic foot ulcers and other chronic wounds
- Investigating its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease
Conclusion
7-[2-(4-biphenylyl)-2-oxoethoxy]-6-chloro-4-methyl-2H-chromen-2-one 157 is a synthetic peptide with promising therapeutic applications in the treatment of a variety of conditions. Its mechanism of action is not fully understood, but it has been shown to have anti-inflammatory, angiogenic, and wound-healing properties. Future research will be needed to fully explore its potential uses and mechanisms of action.

Scientific Research Applications

7-[2-(4-biphenylyl)-2-oxoethoxy]-6-chloro-4-methyl-2H-chromen-2-one 157 has been extensively studied in both in vitro and in vivo models, with promising results in the treatment of a variety of conditions. It has been shown to have anti-inflammatory, angiogenic, and wound-healing properties, making it a potential treatment for a range of conditions including inflammatory bowel disease, tendon and ligament injuries, and diabetic foot ulcers.